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Compound Name: 2,2' 4'-Trichloroacetophenone
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Abstract

2,2'4'-Trichloroacetophenone is a significant environmental transformation product of the
organophosphate insecticide chlorfenvinphos. Its presence in various environmental
compartments necessitates a thorough understanding of its fate and degradation pathways.
This technical guide provides a comprehensive overview of the current knowledge regarding
the environmental persistence, abiotic and biotic degradation, and potential transformation
products of 2,2',4'-trichloroacetophenone. The information is intended to support
researchers, scientists, and drug development professionals in assessing the environmental
impact of this compound and developing strategies for its monitoring and remediation.

Introduction

2,2'.4'-Trichloroacetophenone (TCAP) is a chlorinated aromatic ketone that is not naturally
occurring in the environment. It is primarily introduced as a degradation product of the
insecticide chlorfenvinphos, which was previously used for controlling insect pests on livestock
and in agriculture.[1][2] Due to its chemical structure, containing a substituted benzene ring and
a reactive carbonyl group, TCAP is a compound of environmental interest. This guide
synthesizes the available scientific literature on the environmental behavior of TCAP, focusing
on its degradation under various conditions.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b044736?utm_src=pdf-interest
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://coastalwiki.org/wiki/Chlorfenvinphos
https://www.ncbi.nlm.nih.gov/books/NBK594527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Understanding the fundamental physicochemical properties of 2,2',4'-trichloroacetophenone
Is crucial for predicting its environmental distribution and transport.

Property Value Reference
Molecular Formula CsHsCIsO [3]
Molecular Weight 223.48 g/mol [3]

Physical State Off-white crystalline solid [3]

Melting Point 52-54 °C [4]

Boiling Point 130-135 °C at 4 mmHg [4]

Water Solubility Insoluble [3]

Vapor Pressure Data not available

Henry's Law Constant Data not available

Octanol-Water Partition _
o Data not available
Coefficient (Kow)

Environmental Fate

The environmental fate of 2,2',4'-trichloroacetophenone is intrinsically linked to that of its
parent compound, chlorfenvinphos.

Formation from Chlorfenvinphos

Chlorfenvinphos undergoes degradation in the environment, leading to the formation of several
breakdown products, with 2,2',4'-trichloroacetophenone being a major metabolite identified in
soil.[5]

Persistence and Transport

Direct data on the persistence of 2,2',4'-trichloroacetophenone in different environmental
matrices is scarce. However, information on its parent compound, chlorfenvinphos, provides
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some insights. The half-life of chlorfenvinphos in soil can range from 9 to 35 days, while the
persistence of the total residue (chlorfenvinphos and its degradation products) is longer, with
half-lives of 50 to 80 days.[6] The persistence of chlorfenvinphos is higher in peaty soils
compared to sandy soils.[7] Given that 2,2',4'-trichloroacetophenone is insoluble in water, its
mobility in aquatic systems is expected to be low, with a tendency to partition to sediment and
Soil.[3]

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, are key determinants of the
environmental persistence of organic compounds.

Hydrolysis

Specific quantitative data on the hydrolysis of 2,2',4'-trichloroacetophenone is limited.
However, its parent compound, chlorfenvinphos, hydrolyzes slowly in water.[2][5] The
hydrolysis half-life of chlorfenvinphos is highly dependent on pH.

Table 1: Hydrolysis Half-life of Chlorfenvinphos

pH Temperature (°C) Half-life Reference
1.1 38 >700 hours [5]
3-5 20-30 200 days [8]
6 20-30 170 days [8]
9 20-30 80 days [8]
9.1 38 >400 hours [5]
11 Not specified 5 days [8]
13 20 1.28 hours [5]

Given the slow hydrolysis of the parent compound under environmentally relevant pH
conditions, it is anticipated that the hydrolysis of 2,2',4'-trichloroacetophenone is also a slow
process.
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Photodegradation

Specific studies on the photolysis of 2,2',4'-trichloroacetophenone are not readily available in
the scientific literature. However, studies on the photo-Fenton degradation of chlorfenvinphos
indicate that this advanced oxidation process can lead to its complete mineralization into
organic acids (acetate, formate, maleate) and inorganic ions (chloride and phosphate).[9] This
suggests that photochemical degradation of the chlorinated aromatic ring system is possible
under certain conditions.

Biotic Degradation

Biotic degradation by microorganisms is a critical pathway for the removal of organic pollutants
from the environment.

Reductive Dehalogenation

A significant biotic degradation pathway for 2,2',4'-trichloroacetophenone is glutathione-
dependent reductive dehalogenation. Cytosolic enzymes present in the liver, kidney, and brain
can reduce 2,2',4'-trichloroacetophenone to 2',4'-dichloroacetophenone.[10] This reaction
involves the initial non-enzymatic formation of an S-(2,4-dichlorophenacyl)glutathione
conjugate, which then serves as the substrate for the enzymatic reduction.[10]

Bacterial Degradation

Studies on chlorinated acetophenones have shown that certain bacteria are capable of their
degradation. An Arthrobacter species has been found to mineralize several mono-, di-, and
trichlorinated acetophenones.[11][12] Additionally, two bacterial strains, Alcaligenes sp. strain
ACA and Pseudomonas fluorescens ACB, have been shown to cometabolize a range of
chlorinated acetophenones.[13][14] The proposed pathway involves a biological Baeyer-Villiger
reaction, where an oxygenase converts the chlorinated acetophenone to a chlorophenyl
acetate. This ester is then rapidly hydrolyzed by an esterase to the corresponding
chlorophenol.[13][14]

Degradation Pathways

Based on the available information, the following degradation pathways can be proposed for
2,2' 4'-trichloroacetophenone.
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Caption: Formation of 2,2',4'-Trichloroacetophenone from Chlorfenvinphos.
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Caption: Known biotic degradation pathways of 2,2',4'-Trichloroacetophenone.

Experimental Protocols

Detailed experimental protocols for the environmental fate of 2,2',4'-trichloroacetophenone
are not readily available. However, based on the analytical methods reported for its parent
compound and other chlorinated compounds, a general workflow can be outlined.

Sample Preparation and Extraction

Environmental samples (soil, water) are typically extracted to isolate the target analyte.

» Soil: Soxhlet extraction or ultrasonic extraction with an organic solvent like methanol or
acetonitrile is commonly used.[15][16]
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o Water: Solid-phase extraction (SPE) with a suitable sorbent (e.g., C18) is a common method
for pre-concentration and cleanup.[9][17]

Analytical Determination

The quantification of 2,2',4'-trichloroacetophenone is typically performed using
chromatographic techniques coupled with mass spectrometry.

o Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable
compounds. Derivatization may be necessary for some metabolites.[9][17]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and
selective method for the analysis of a wide range of compounds, including those that are not
amenable to GC.[18]

Experimental Workflow for Degradation Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

